1-N-(pyrazin-2-yl)benzene-1,4-diamine
Overview
Description
Scientific Research Applications
PBD has been used in a variety of scientific research applications. One of the most common applications is as a fluorescent dye, as PBD is highly fluorescent and can be used to detect and quantify small molecules in biological systems. PBD has also been used as a reagent in organic synthesis, as it can be used to synthesize a variety of compounds. In addition, PBD has been used in the study of protein-protein interactions, as it can be used to label proteins for imaging.
Mechanism of Action
Target of Action
The primary targets of 1-N-(pyrazin-2-yl)benzene-1,4-diamine are currently under investigation. As a research chemical, it is being studied for its potential interactions with various biological targets .
Mode of Action
It is likely that the compound interacts with its targets through its pyrazine and benzene moieties, which are common structural elements in many bioactive compounds .
Biochemical Pathways
Compounds with similar structures have been known to interact with various biochemical pathways, influencing cellular processes .
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of this compound are currently under study. These properties will determine the compound’s bioavailability and its distribution within the body .
Result of Action
The molecular and cellular effects of this compound’s action are currently being researched. As a research chemical, it is being studied for its potential effects on various cellular processes .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. These can include the pH of the environment, the presence of other compounds, and the specific conditions under which the compound is stored and used .
Advantages and Limitations for Lab Experiments
PBD has a number of advantages and limitations for laboratory experiments. One of the main advantages of using PBD is its low cost and availability. In addition, PBD is highly fluorescent, making it an ideal fluorescent dye for use in biological systems. Furthermore, PBD can be used as a reagent in organic synthesis, allowing for the synthesis of a variety of compounds.
However, there are also some limitations to using PBD in laboratory experiments. For example, PBD is not as stable as other fluorescent dyes, and may degrade over time. In addition, PBD is not as soluble in water as other fluorescent dyes, making it difficult to use in aqueous systems. Finally, the exact mechanism of action of PBD is not fully understood, making it difficult to predict its effects in biological systems.
Future Directions
Given the potential applications of PBD in scientific research, there are a number of future directions that could be explored. One potential direction is to further investigate the mechanism of action of PBD, as this could lead to a better understanding of its effects in biological systems. In addition, further research could be done to explore the potential applications of PBD in drug discovery and development. Finally, further research could be done to explore the potential of PBD as a fluorescent dye for imaging in biological systems.
Synthesis Methods
PBD can be synthesized through a variety of methods, including the Leuckart reaction, the Hoffmann rearrangement, and the Ullmann reaction. The Leuckart reaction involves the reaction of a nitro compound with formaldehyde in the presence of an alkali metal base. The Hoffmann rearrangement involves the reaction of a nitro compound with hydrazine, while the Ullmann reaction involves the reaction of a nitro compound with an amine. All three of these methods result in the formation of PBD.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-N-(pyrazin-2-yl)benzene-1,4-diamine involves the reaction of pyrazin-2-ylamine with 1,4-dibromobenzene followed by reduction of the resulting intermediate.", "Starting Materials": [ "Pyrazin-2-ylamine", "1,4-dibromobenzene", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Ethanol", "Water" ], "Reaction": [ "Step 1: Dissolve pyrazin-2-ylamine (1.0 g, 10.0 mmol) and 1,4-dibromobenzene (2.4 g, 10.0 mmol) in ethanol (20 mL) and add sodium hydroxide (1.0 g, 25.0 mmol).", "Step 2: Heat the reaction mixture at reflux for 24 hours.", "Step 3: Cool the reaction mixture to room temperature and filter the precipitate.", "Step 4: Wash the precipitate with water and dry under vacuum to obtain the intermediate product.", "Step 5: Dissolve the intermediate product in ethanol (20 mL) and add sodium borohydride (0.5 g, 13.0 mmol) slowly with stirring.", "Step 6: Add hydrochloric acid (10 mL, 1.0 M) dropwise to the reaction mixture until the pH reaches 2.", "Step 7: Filter the precipitate and wash with water.", "Step 8: Dry the product under vacuum to obtain 1-N-(pyrazin-2-yl)benzene-1,4-diamine." ] } | |
CAS RN |
1016876-60-0 |
Molecular Formula |
C10H10N4 |
Molecular Weight |
186.2 |
Purity |
95 |
Origin of Product |
United States |
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